Cas no 2342-67-8 (3,3,3-trifluoropropyl 4-methylbenzenesulfonate)

3,3,3-trifluoropropyl 4-methylbenzenesulfonate Properties

Names and Identifiers

• 3,3,3-trifluoropropyl 4-methylbenzenesulfonate
• 3,3,3-trifluoropropyl p-methylbenzenesulfonate
• 3,3,3-Trifluoropropyl-4-methylbenzenesulfonate
• CS-0449990
• CAA34267
• 2342-67-8
• SCHEMBL283201
• MFCD16620595
• C10H11F3O3S
• toluene-4-sulfonic acid 3,3,3-trifluoro-propyl ester
• 3,3,3-trifluoropropyl tosylate
• 1-Propanol, 3,3,3-trifluoro-, 1-(4-methylbenzenesulfonate)
• EN300-6966867
• 3,3,3-Trifluoropropyl4-methylbenzenesulfonate
• AKOS017343874
• 3,3,3-Trifluoropropyl p-toluenesulfon/ate,95 %
• D87888
• 3,3,3-trifluoropropyl 4-methylbenzene-1-sulfonate
• DB-240723
• 3,3,3-Trifluoro-propyl tosylate
• 3,3,3-Trifluoropropyl 4-methylbenzenesulphonate
• 3,3,3-Trifluoropropyl p-toluenesulfonate
• +Expand

• InChIKey： XQTHZBKUIVFAST-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11F3O3S/c1-8-2-4-9(5-3-8)17(14,15)16-7-6-10(11,12)13/h2-5H,6-7H2,1H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCCC(F)(F)F

Computed Properties

• Exact Mass: 268.03813
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 268.03809987g/mol
• Heavy Atom Count: 17
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• Refractive Index: 1.465
• Boiling Point: 310°C at 760 mmHg
• Flash Point: 141.3°C
• Density: 1.319